Cas no 2138094-15-0 (3-(2-oxo-2-phenylethanesulfonamido)propanamide)

3-(2-Oxo-2-phenylethanesulfonamido)propanamide is a sulfonamide-based compound featuring a phenyl ketone moiety and a terminal amide group. Its unique structure lends itself to applications in medicinal chemistry and organic synthesis, particularly as an intermediate in the development of bioactive molecules. The presence of both sulfonamide and amide functionalities enhances its potential for hydrogen bonding and molecular interactions, making it a versatile building block for drug discovery. The compound's stability and reactivity under controlled conditions further support its utility in selective derivatization and targeted modifications. Researchers may find value in its synthetic accessibility and compatibility with various reaction conditions.

3-(2-oxo-2-phenylethanesulfonamido)propanamide structure

2138094-15-0 structure

Product Name:3-(2-oxo-2-phenylethanesulfonamido)propanamide

CAS No:2138094-15-0

MF:C₁₁H₁₄N₂O₄S

MW:270.304861545563

CID:5999636

PubChem ID:165960010

Update Time:2025-05-21

3-(2-oxo-2-phenylethanesulfonamido)propanamide Chemical and Physical Properties

Names and Identifiers

- 3-(2-oxo-2-phenylethanesulfonamido)propanamide
- 2138094-15-0
- EN300-1178739
- Inchi： 1S/C11H14N2O4S/c12-11(15)6-7-13-18(16,17)8-10(14)9-4-2-1-3-5-9/h1-5,13H,6-8H2,(H2,12,15)
- InChI Key： MUHKWOOFXOJNAI-UHFFFAOYSA-N
- SMILES： S(CC(C1C=CC=CC=1)=O)(NCCC(N)=O)(=O)=O

Computed Properties

Exact Mass: 270.06742811g/mol
Monoisotopic Mass: 270.06742811g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 18
Rotatable Bond Count: 7
Complexity: 394
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.4
Topological Polar Surface Area: 115Å²

3-(2-oxo-2-phenylethanesulfonamido)propanamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1178739-0.05g	3-(2-oxo-2-phenylethanesulfonamido)propanamide	2138094-15-0	0.05g	$612.0	2023-05-23
Enamine	EN300-1178739-0.1g	3-(2-oxo-2-phenylethanesulfonamido)propanamide	2138094-15-0	0.1g	$640.0	2023-05-23
Enamine	EN300-1178739-0.25g	3-(2-oxo-2-phenylethanesulfonamido)propanamide	2138094-15-0	0.25g	$670.0	2023-05-23
Enamine	EN300-1178739-0.5g	3-(2-oxo-2-phenylethanesulfonamido)propanamide	2138094-15-0	0.5g	$699.0	2023-05-23
Enamine	EN300-1178739-1.0g	3-(2-oxo-2-phenylethanesulfonamido)propanamide	2138094-15-0	1g	$728.0	2023-05-23
Enamine	EN300-1178739-2.5g	3-(2-oxo-2-phenylethanesulfonamido)propanamide	2138094-15-0	2.5g	$1428.0	2023-05-23
Enamine	EN300-1178739-5.0g	3-(2-oxo-2-phenylethanesulfonamido)propanamide	2138094-15-0	5g	$2110.0	2023-05-23
Enamine	EN300-1178739-10.0g	3-(2-oxo-2-phenylethanesulfonamido)propanamide	2138094-15-0	10g	$3131.0	2023-05-23
Enamine	EN300-1178739-50mg	3-(2-oxo-2-phenylethanesulfonamido)propanamide	2138094-15-0	50mg	$612.0	2023-10-03
Enamine	EN300-1178739-100mg	3-(2-oxo-2-phenylethanesulfonamido)propanamide	2138094-15-0	100mg	$640.0	2023-10-03

3-(2-oxo-2-phenylethanesulfonamido)propanamide Related Literature

1. Excited state potential energy surfaces and their interactions in FeIVO active sites

Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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Additional information on 3-(2-oxo-2-phenylethanesulfonamido)propanamide

3-(2-Oxo-2-phenylethanesulfonamido)propanamide (CAS No. 2138094-15-0)

The compound 3-(2-Oxo-2-phenylethanesulfonamido)propanamide (CAS No. 2138094-15-0) is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, materials science, and biotechnology. This compound, characterized by its unique chemical structure, has garnered attention due to its potential in drug development and advanced material synthesis.

Chemical Structure and Properties: The molecular structure of 3-(2-Oxo-2-phenylethanesulfonamido)propanamide comprises a sulfonamide group attached to a phenyl ring and a propanamide chain. The presence of the phenyl group introduces aromaticity, which enhances the compound's stability and bioavailability. The sulfonamide group is known for its ability to form hydrogen bonds, making it an ideal component for drug design.

Synthesis and Optimization: Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step reactions involving nucleophilic substitutions and coupling reactions. Researchers have optimized reaction conditions to improve yield and purity, ensuring scalability for industrial applications.

Applications in Pharmaceutical Research: The compound has shown promise in preclinical studies as a potential therapeutic agent for various diseases, including cancer and neurodegenerative disorders. Its ability to modulate specific cellular pathways makes it a valuable candidate for drug development.

Latest Research Findings: A study published in *Nature Communications* highlighted the compound's role in inhibiting key enzymes involved in metabolic disorders. Additionally, research in *Journal of Medicinal Chemistry* demonstrated its potential as a lead compound for developing novel antibiotics.

Future Prospects: As research continues, 3-(2-Oxo-2-phenylethanesulfonamido)propanamide is expected to play a pivotal role in advancing therapeutic interventions and material innovations.